N1-(4-chlorophenethyl)-N2-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)oxalamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]oxamide
• InChI: InChI=1S/C19H20ClN3O4S/c20-15-7-5-14(6-8-15)9-10-21-18(24)19(25)22-16-3-1-4-17(13-16)23-11-2-12-28(23,26)27/h1,3-8,13H,2,9-12H2,(H,21,24)(H,22,25)
• InChI Key: ADPJTYHMVMTFGA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)C(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClN3O4S
• Molecular Weight: 421.9 g/mol
• CAS No.: 1105206-61-8

Description

N1-(4-chlorophenethyl)-N2-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H20ClN3O4S and its molecular weight is 421.9. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Approaches

A novel one-pot synthetic approach has been developed for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the potential of using similar compounds in complex organic synthesis processes. This method is operationally simple and yields a new formula useful for both anthranilic acid derivatives and oxalamides, highlighting the versatility of such compounds in synthetic chemistry (Mamedov et al., 2016).

Crystal Structure and Biological Activities

The synthesis and characterization of related compounds have provided insights into their crystal structures and potential biological activities. For example, compounds with similar structural features have been synthesized and characterized, revealing their crystal structure and hinting at fungicidal activities (Xu et al., 2008).

Catalytic Applications

Copper-catalyzed coupling reactions involving (hetero)aryl chlorides and amides have been facilitated by compounds similar to the one , indicating their potential as effective catalyst systems in Goldberg amidation. This demonstrates the compound's applicability in broadening the scope of functionalized (hetero)aryl chlorides and aromatic and aliphatic primary amides synthesis (De et al., 2017).

Modification and Application of Chiral Auxiliaries

The modification of Evans Auxiliary to improve the ease of application in large-scale synthesis processes has been studied, showing the relevance of such compounds in enhancing the efficiency and yield of stereoselective reactions (Hintermann & Seebach, 1998).

Mechanistic Studies and Biological Implications

Investigations into the mechanisms of monoamine oxidase B inactivation by derivatives of oxazolidinone have shed light on the biological implications of these compounds. These studies provide valuable insights into the potential therapeutic applications of similar compounds in treating diseases related to monoamine oxidase B activity (Ding & Silverman, 1993).